Cas no 332065-21-1 (N'-(4-ethylphenyl)-N-(furan-2-yl)methylethanediamide)

• Product Name: N'-(4-ethylphenyl)-N-(furan-2-yl)methylethanediamide
• CAS No: 332065-21-1
• MF: C₁₅H₁₆N₂O₃
• MW: 272.299143791199
• CID: 5473670
• Update Time: 2025-06-07

N'-(4-ethylphenyl)-N-(furan-2-yl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-(4-ethylphenyl)-N-(furan-2-ylmethyl)oxamide
• Ethanediamide, N1-(4-ethylphenyl)-N2-(2-furanylmethyl)-
• N'-(4-ethylphenyl)-N-(furan-2-yl)methylethanediamide

• Inchi： 1S/C15H16N2O3/c1-2-11-5-7-12(8-6-11)17-15(19)14(18)16-10-13-4-3-9-20-13/h3-9H,2,10H2,1H3,(H,16,18)(H,17,19)
• InChI Key： QGJKVMPIWBFGGG-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(CC)C=C1)(=O)C(NCC1=CC=CO1)=O

Additional information on N'-(4-ethylphenyl)-N-(furan-2-yl)methylethanediamide

Recent Advances in the Study of N'-(4-ethylphenyl)-N-(furan-2-yl)methylethanediamide (CAS: 332065-21-1)

In recent years, the compound N'-(4-ethylphenyl)-N-(furan-2-yl)methylethanediamide (CAS: 332065-21-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following sections provide a comprehensive overview of the latest research findings related to this compound, including its synthesis, biological activity, and potential clinical applications.

The synthesis of N'-(4-ethylphenyl)-N-(furan-2-yl)methylethanediamide has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated more reliable and reproducible production of the compound, which is crucial for further pharmacological studies.

One of the most notable findings in recent research is the compound's demonstrated efficacy in modulating specific biological pathways. Preliminary in vitro studies have indicated that N'-(4-ethylphenyl)-N-(furan-2-yl)methylethanediamide exhibits inhibitory effects on certain enzymes involved in inflammatory processes. This suggests potential applications in the treatment of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease. Further mechanistic studies are underway to elucidate the precise molecular targets and pathways involved.

In addition to its anti-inflammatory properties, recent investigations have explored the compound's potential as an anticancer agent. In vivo studies using animal models have shown that N'-(4-ethylphenyl)-N-(furan-2-yl)methylethanediamide can induce apoptosis in certain cancer cell lines while sparing normal cells. This selective cytotoxicity is a highly desirable trait in anticancer drug development. Researchers are now focusing on optimizing the compound's pharmacokinetic properties to enhance its bioavailability and reduce potential side effects.

Despite these promising findings, challenges remain in the development of N'-(4-ethylphenyl)-N-(furan-2-yl)methylethanediamide as a therapeutic agent. Issues such as solubility, stability, and potential toxicity need to be addressed through further research. Collaborative efforts between chemists, biologists, and pharmacologists are essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, N'-(4-ethylphenyl)-N-(furan-2-yl)methylethanediamide (CAS: 332065-21-1) represents a promising candidate for future drug development. Its unique structural and functional properties offer multiple avenues for therapeutic intervention, particularly in the fields of inflammation and oncology. Continued research and development efforts will be crucial to fully realize its potential and bring it closer to clinical use.